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Compound of Interest |

\

Compound Name: 3,5-Dimethylhex-1-en-3-ol

CAS No.: 3329-48-4

Cat. No.: B1617209

1.1 The Identity Crisis (Critical Disambiguation) Before proceeding with procurement or

experimentation, it is imperative to validate the chemical identity. In the field of drug

development, CAS numbers are occasionally transposed or confused in internal databases.

Target Molecule (CAS 3329-48-4):3,5-Dimethyl-1-hexen-3-ol.[1][2][3][4][5] This is a volatile
tertiary allylic alcohol used primarily as a building block in terpene synthesis, fragrance
chemistry, and as a substrate for rearrangement reactions (e.g., Oxy-Cope).

Common Confusion Vector: Researchers investigating pharmaceutical piperidine scaffolds
(e.g., 1-Benzyl-4-piperidone) often confuse this entry due to database errors or similar string
patterns. If your target is the piperidone precursor (DEA List | Chemical), the correct CAS is
3612-20-2.

o Action: Verify your structure. This guide focuses strictly on CAS 3329-48-4 (3,5-Dimethyl-
1-hexen-3-ol).

1.2 Core Utility For the synthetic chemist, CAS 3329-48-4 represents a high-value "vinyl

carbinol" motif. Its quaternary carbon center and terminal alkene make it an ideal candidate for:

Oxy-Cope Rearrangements: Generating

-unsaturated ketones.
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e Nazarov Cyclization Precursors: When coupled with appropriate electrophiles.
o Terpenoid Synthesis: Mimicking isoprene units in biomimetic assembly.

Part 2: Supply Chain & Strategic Sourcing

Sourcing 3,5-Dimethyl-1-hexen-3-ol requires distinguishing between "Fragrance Grade" (often
lower purity, isomeric mixtures) and "Synthesis Grade" (defined stereochemistry/purity).

2.1 Supplier Tiering Strategy

_ ) Recommended ) )
Tier Supplier Type Use Case Risk Profile
Vendors
] ) Bench-scale ) )
Sigma-Aldrich ) Low: High purity
synthesis )
Global Catalog (Merck), TCI (>98%), reliable
1 : (<1009), :
(R&D) Chemicals, ] CoA, established
o Analytical o
Thermo Scientific logistics.
Standards.

Low-Medium:

] ] Ambeed, Combi-  Scale-up (100g -  Good balance of
Fine Chemical

2 o Blocks, Bld 1kg), Library cost vs. purity.
Specialists ) o i
Pharm synthesis. Verify isomeric
ratios.
Medium-High:
) ) Often sold as
GuideChem Pilot plant _
Bulk/F A t (>10kg) “Technical
ulk/Fragrance regators, > ,
3 J _gg J J Grade" (90-
Houses Vigon, Fragrance )
) ) 95%). Requires
Bedoukian formulation. )
in-house
purification.

2.2 Procurement Protocol (Self-Validating System) Do not rely solely on the label. Implement
this intake workflow to ensure data integrity:

e In-Silico Check: Confirm the vendor provides a proton NMR (
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H-NMR) matching the specific vinyl splitting pattern (ABC system at 5.0—6.0 ppm).

¢ Isomeric Verification: This molecule has a chiral center at C3. Most commercial sources are

racemic. If enantiopurity is required for asymmetric synthesis, you must source from a chiral

specialist or perform a kinetic resolution (e.g., enzymatic acetylation).

o Purity Analysis: Check for the presence of 3,5-dimethyl-1-hexyn-3-ol (the alkyne precursor),

a common impurity in lower-grade batches derived from Grignard reactions.

Part 3: Technical Specifications & Properties

3.1 Physicochemical Profile

Property Value Relevance to Protocol
Molecular Formula Stoichiometric calculations.
Molecular Weight 128.21 g/mol Precision dosing.
Distillable, but requires
Boiling Point ~143-145 °C vacuum for high purity to avoid
polymerization.
_ Liquid handling; floats on
Density 0.834 g/mL
water.
) Immiscible with water; requires
B Organic solvents (DCM, THF, ]
Solubility phase transfer or organic
Et20) .
media.
] Flammable. Ground all
Flash Point ~40 °C

glassware.

Part 4: Experimental Application (The Oxy-Cope

Rearrangement)

4.1 Context The most powerful application of CAS 3329-48-4 in drug design is its conversion

into a more complex ketone via the Anionic Oxy-Cope Rearrangement. This reaction
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transforms the allylic alcohol into an enolate, which rearranges to extend the carbon chain—a
critical step in synthesizing macrocycles or complex terpenes.

4.2 Reaction Pathway Visualization

3,5-Dimethyl-1-hexen-3-ol > KH / 18-Crown-6 > Potassium Alkoxide H30+ Quench > Delta,Epsilon-Unsaturated Ketone

(CAS 3329-48-4) (Deprotonation) (Sigmatropic Shift) (Chain Extension)

Click to download full resolution via product page

Caption: Figure 1. The Anionic Oxy-Cope Rearrangement workflow utilizing CAS 3329-48-4 to
generate extended carbonyl scaffolds.

4.3 Step-by-Step Protocol Note: This procedure assumes anhydrous conditions due to the use
of Potassium Hydride (KH).

e Preparation: Flame-dry a 250mL 3-neck round-bottom flask under Argon.

o Base Activation: Add Potassium Hydride (30% dispersion in oil, 1.2 eq) to the flask. Wash the
hydride three times with anhydrous pentane to remove mineral oil. Suspend the clean KH in
anhydrous THF (Tetrahydrofuran).

o Complexation: Add 18-Crown-6 (1.2 eq) to the suspension to chelate the potassium ion,
accelerating the reaction rate significantly (anionic acceleration).

» Addition: Cool the mixture to 0°C. Add 3,5-Dimethyl-1-hexen-3-ol (CAS 3329-48-4) dropwise

via syringe.
o Observation: Evolution of
gas will occur. Ensure proper venting.

e Rearrangement: Allow the reaction to warm to room temperature (or reflux at 66°C if kinetics
are slow) for 2—4 hours.
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e Quench: Cool to 0°C and quench carefully with saturated aqueous

e Workup: Extract with

(3x), wash with brine, dry over
, and concentrate.

 Purification: The resulting ketone is purified via silica gel flash chromatography
(Hexanes:EtOAc gradient).

Part 5: Safety & Handling

5.1 Hazard Identification

e H226: Flammable liquid and vapor.

e H315/H319: Causes skin and serious eye irritation.
5.2 Storage Stability

o Oxidation Risk: As an allylic alcohol, it is susceptible to oxidation to the enone (which is
unstable) or general degradation.

e Protocol: Store under an inert atmosphere (Nitrogen/Argon) at 2—8°C.

» Shelf Life: 12—-18 months if sealed properly. If the liquid turns yellow/orange, distill before
use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.53399-74-9|(1S,4R)-4-Isopropyl-1-methylcyclohex-2-en-1-ol|BLD Pharm [bldpharm.com]
e 2.53399-74-9|(1S,4R)-4-Isopropyl-1-methylcyclohex-2-en-1-ol|BLD Pharm [bldpharm.com]
e 3. 78-70-6|3,7-Dimethylocta-1,6-dien-3-ol|BLD Pharm [bldpharm.com]

e 4. 3-hexene | Sigma-Aldrich [sigmaaldrich.com]

¢ 5. 3-hexene | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Part 1: Executive Summary & Scientific Identity
Verification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617209#suppliers-and-distributors-of-cas-3329-48-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

